Cas no 2430-22-0 (7-Methyloctanol)

• Product Name: 7-Methyloctanol
• CAS No: 2430-22-0
• Molecular Formula: C₉H₂₀O
• Molecular Weight: 144.2545
• CID: 84317
• PubChem ID: 17072

7-Methyloctanol Properties

Names and Identifiers

• 7-Methyl-1-octanol
• isononol
• 7-METHYLOCTANOL
• 7-Methyloctanol
• FT-0614411
• NEOFLEX 9
• CHEBI:188348
• EINECS 271-233-5
• NS00002259
• iso-nonanol
• Isononyl alcohol
• Isononanol
• EXXAL 9
• A1-21212
• EC 248-471-3
• 1-Octanol, 7-methyl-
• 7-methyl-octan-1-ol
• UNII-KY36Z95MC2
• D98911
• iso-nonylalcohol
• EC 271-233-5
• W-109201
• 2430-22-0
• EXXAL 9S
• EINECS 248-471-3
• KY36Z95MC2
• DTXSID2058675
• 68526-84-1
• AKOS006272384
• EXXSOL 9
• (R)-isononyl alcohol
• 4-01-00-01806 (Beilstein Handbook Reference)
• 7-methyloctan-1-ol
• SCHEMBL61074
• OXOCOL 900
• J-015436
• Q22668724
• 27458-94-2
• Alcohols, C8-10-iso-,C9-rich
• BRN 1733654
• FT-0672043
• 7-Methyl-octanol
• Q27282495
• 7-Methyl-1-octyl alcohol
• DB-307375
• DB-265296
• 7-Methyl-1-octanol;
• 7-Methyl-1-octyl Alcohol (unlabelled)

• InChIKey： QDTDKYHPHANITQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H20O/c1-9(2)7-5-3-4-6-8-10/h9-10H,3-8H2,1-2H3
• SMILES： CC(C)CCCCCCO

Computed Properties

• Exact Mass: 144.151415g/mol
• Surface Charge: 0
• XLogP3: 3.5
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 6
• Monoisotopic Mass: 144.151415g/mol
• Monoisotopic Mass: 144.151415g/mol
• Topological Polar Surface Area: 20.2Ų
• Heavy Atom Count: 10
• Complexity: 59.7
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 2.58520
• PSA: 20.23000
• Refractive Index: 1.4316
• Boiling Point: 192.9°C (estimate)
• Melting Point: 64.5°C
• Vapor Pressure: Not available
• Flash Point: 79.5°C
• Color/Form: Not available
• Density: 0.8260

7-Methyloctanol Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：Refrigerator
• Signal Word：warning

7-Methyloctanol Customs Data

• HS CODE：2905199090
• Customs Data：

  China Customs Code:

  2905199090

  Overview:

  2905199090. Other saturated monohydric alcohols. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2905199090. saturated monohydric alcohols. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols